Cas no 486415-37-6 (tert-Butyl 4-isothiocyanatobenzoate)
486415-37-6 structure
Product Name:tert-Butyl 4-isothiocyanatobenzoate
CAS No:486415-37-6
MF:C12H13NO2S
MW:235.30212187767
CID:2602387
PubChem ID:57651700
Update Time:2025-04-21
tert-Butyl 4-isothiocyanatobenzoate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-isothiocyanatobenzoate
- 4-isothiocyanato-benzoic acid t-butyl ester
- 4-isothiocyanato-benzoic acid tert-butyl ester
- tert-Butyl 4-isothiocyanatobenzoate, >=97.0% (HPLC)
- SCHEMBL2590530
- DTXSID10401529
- LXVVKZRNRVNESX-UHFFFAOYSA-N
- 486415-37-6
- 4-(tert-Butoxycarbonyl)phenyl isothiocyanate
- tert-Butyl 4-isothiocyanatobenzoate
-
- MDL: MFCD03453226
- Inchi: 1S/C12H13NO2S/c1-12(2,3)15-11(14)9-4-6-10(7-5-9)13-8-16/h4-7H,1-3H3
- InChI Key: LXVVKZRNRVNESX-UHFFFAOYSA-N
- SMILES: S=C=NC1C=CC(=CC=1)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 235.06669983g/mol
- Monoisotopic Mass: 235.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 70.8
tert-Butyl 4-isothiocyanatobenzoate Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H312-H317-H332-H334
- Warning Statement: P261-P280-P342+P311
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 20/21/22-32-42
- Safety Instruction: 22-36/37-45
- FLUKA BRAND F CODES:10-21
-
Hazardous Material Identification:
tert-Butyl 4-isothiocyanatobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 59816-1G-F |
tert-Butyl 4-isothiocyanatobenzoate |
486415-37-6 | ≥97.0% (HPLC) | 1G |
¥2448.59 | 2022-02-24 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-301882-1 g |
tert-Butyl 4-isothiocyanatobenzoate, |
486415-37-6 | 1g |
¥1,722.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-301882-1g |
tert-Butyl 4-isothiocyanatobenzoate, |
486415-37-6 | 1g |
¥1722.00 | 2023-09-05 |
tert-Butyl 4-isothiocyanatobenzoate Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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